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Compound of Interest

Compound Name: Trimethylsilyl crotonate

Cat. No.: B102237

An In-depth Technical Guide to Trimethylsilyl Crotonate

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This document provides core technical data on Trimethylsilyl
crotonate, a silyl enol ether utilized in organic synthesis.

Chemical Identity and Properties

Trimethylsilyl crotonate, identified by the CAS Number 18269-64-2, is a clear, colorless
liquid.[1][2] It is a derivative of crotonic acid and contains a trimethylsilyl group. The
compound's key quantitative data are summarized in the table below.

Property

Value

Molecular Formula

C7H1402Si[1]

Molecular Weight 158.27 g/mol [1]
Boiling Point 49-50 °C at 10 mm Hg[1][2]
Density 0.897 g/mL at 25 °C[1][2]

Refractive Index

n20/D 1.4252[1][2]

Structural Composition
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The molecular structure of trimethylsilyl crotonate is composed of a central silicon atom
bonded to three methyl groups and an oxygen atom, which is in turn part of a crotonate group.
The elemental composition is fundamental to its reactivity and is visualized below.
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Caption: Elemental and functional group composition of Trimethylsilyl Crotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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